Cas no 2171968-09-3 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptyl-N-(2-hydroxyethyl)formamido}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptyl-N-(2-hydroxyethyl)formamido}acetic acid
• CAS No: 2171968-09-3
• MF: C₂₇H₃₂N₂O₆
• MW: 480.552787780762
• CID: 6106852
• PubChem ID: 165763113
• Update Time: 2025-06-10

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptyl-N-(2-hydroxyethyl)formamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptyl-N-(2-hydroxyethyl)formamido}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cycloheptyl]-N-(2-hydroxyethyl)formamido}acetic acid
• 2171968-09-3
• EN300-1519566

• Inchi： 1S/C27H32N2O6/c30-15-14-29(16-25(31)32)26(33)22-12-2-1-3-13-24(22)28-27(34)35-17-23-20-10-6-4-8-18(20)19-9-5-7-11-21(19)23/h4-11,22-24,30H,1-3,12-17H2,(H,28,34)(H,31,32)
• InChI Key： ZPAAEIIIBQKFLC-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC1CCCCCC1C(N(CC(=O)O)CCO)=O)=O

Computed Properties

• Exact Mass: 480.22603674g/mol
• Monoisotopic Mass: 480.22603674g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 723
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 116Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptyl-N-(2-hydroxyethyl)formamido}acetic acid

Comprehensive Analysis of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptyl-N-(2-hydroxyethyl)formamido}acetic acid (CAS No. 2171968-09-3)

In the rapidly evolving field of organic chemistry and pharmaceutical research, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptyl-N-(2-hydroxyethyl)formamido}acetic acid (CAS No. 2171968-09-3) has garnered significant attention due to its unique structural properties and potential applications. This compound, often abbreviated as Fmoc-protected cycloheptyl glycine derivative, is a critical intermediate in peptide synthesis and drug development. Its molecular architecture, featuring a cycloheptyl ring and an Fmoc-protected amine, makes it highly versatile for designing novel therapeutics.

The Fmoc (9H-fluoren-9-ylmethoxycarbonyl) group is a cornerstone in modern solid-phase peptide synthesis (SPPS), a technique widely used in biotechnology and pharmaceutical industries. Researchers frequently search for "Fmoc-protected amino acids" or "peptide synthesis reagents" to identify high-purity compounds like CAS No. 2171968-09-3. This compound’s hydroxyethyl and acetic acid moieties further enhance its solubility and reactivity, making it ideal for conjugation chemistry and bioconjugation applications.

Recent trends in drug discovery highlight the demand for custom peptide modifications and targeted drug delivery systems. The cycloheptyl ring in this compound offers conformational flexibility, which is crucial for optimizing molecular interactions with biological targets. Users often inquire about "how to improve peptide stability" or "best Fmoc reagents for SPPS," underscoring the relevance of CAS No. 2171968-09-3 in addressing these challenges.

From a synthetic perspective, the compound’s N-(2-hydroxyethyl)formamido group enables efficient cross-coupling reactions, while the acetic acid terminus facilitates carboxylate-mediated ligation. These features align with the growing interest in "click chemistry" and "bioorthogonal reactions" for labeling and modifying biomolecules. Laboratories specializing in proteomics or antibody-drug conjugates (ADCs) may find this compound invaluable for their workflows.

Quality control and analytical characterization are paramount for CAS No. 2171968-09-3. Techniques such as HPLC, mass spectrometry, and NMR spectroscopy are commonly employed to verify its purity and structural integrity. Searches for "HPLC methods for Fmoc compounds" or "NMR peaks of cycloheptyl derivatives" reflect the need for reliable analytical data, which suppliers must provide to meet industry standards.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cycloheptyl-N-(2-hydroxyethyl)formamido}acetic acid (CAS No. 2171968-09-3) is a multifaceted reagent with broad utility in peptide chemistry, drug design, and bioconjugation. Its compatibility with green chemistry principles and sustainable synthesis further elevates its appeal in an era focused on environmentally friendly research practices. As the scientific community continues to explore its potential, this compound is poised to remain a staple in cutting-edge biochemical applications.